Cas no 852399-63-4 (methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate)

• Product Name: methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate
• CAS No: 852399-63-4
• MF: C₁₁H₁₉NO₂S₂
• MW: 261.404060602188
• CID: 3108097
• PubChem ID: 4962092
• Update Time: 2025-06-09

methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl {[(2,6-dimethylpiperidin-1-yl)carbonothioyl]thio}acetate
• methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate
• methyl 2-(2,6-dimethylpiperidine-1-carbothioyl)sulfanylacetate
• HMS2701B13
• MLS001007614
• SMR000384684
• HMS1748N05
• methyl2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate
• AKOS000117861
• CHEMBL1401924
• Z85923121
• DTXSID801329019
• 852399-63-4
• EN300-12839

• Inchi： 1S/C11H19NO2S2/c1-8-5-4-6-9(2)12(8)11(15)16-7-10(13)14-3/h8-9H,4-7H2,1-3H3
• InChI Key： XYMBVLYWOBXTEN-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C(N1C(C)CCCC1C)=S

Computed Properties

• Exact Mass: 261.08572120Da
• Monoisotopic Mass: 261.08572120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate

Methyl 2-(2,6-Dimethylpiperidine-1-Carbothioylsulfanyl)Acetate: A Comprehensive Overview

Methyl 2-(2,6-Dimethylpiperidine-1-Carbothioylsulfanyl)Acetate, identified by the CAS number 852399-63-4, is a compound of significant interest in various chemical and pharmaceutical applications. This compound belongs to the class of organosulfur compounds, which are widely recognized for their versatility and importance in modern chemistry. The structure of this compound is characterized by a piperidine ring substituted with two methyl groups at positions 2 and 6, further modified by a carbothioylsulfanyl group attached to position 1, and a methyl ester group at position 2 of the acetate moiety.

The synthesis of methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate involves a series of carefully controlled reactions, often employing sulfur-based reagents and appropriate catalysts to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of the piperidine ring imparts unique pharmacokinetic properties, making it a valuable building block in drug discovery programs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, which are being explored for their therapeutic implications.

In addition to its role in pharmaceutical chemistry, methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate has also found applications in agrochemicals and materials science. Its sulfur-containing functional groups contribute to its ability to act as a ligand in metal complexes, which are being investigated for their catalytic properties in organic transformations. Recent research has highlighted its potential as a chelating agent in transition metal-catalyzed reactions, offering new avenues for asymmetric synthesis and enantioselective catalysis.

The structural uniqueness of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to elucidate its electronic structure, conformational flexibility, and interaction patterns with biological targets. These insights are crucial for understanding its behavior in different chemical environments and for designing more effective analogs with enhanced bioactivity.

From an environmental perspective, the degradation pathways and ecotoxicological effects of methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate are topics of current research interest. As industries increasingly prioritize green chemistry principles, there is a growing need to develop methods for the safe disposal and recycling of such compounds to minimize their environmental footprint.

In conclusion, methyl 2-(2,6-dimethylpiperidine-1-carbothioylsulfanyl)acetate (CAS No: 852399-63-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure continues to inspire innovative research directions, contributing to advancements in drug discovery, catalysis, and sustainable chemistry practices.